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In vitro analyses are crucial for standardizing plant extracts and understanding their potential mechanistic

actions. The table below summarizes key phytochemical and antioxidant data for different Rosa species.

Table 1: Phytochemical and In Vitro Antioxidant Profile of Rosa Species Extracts

Parameter Rosa damascena Rosa canina Rosa cairo

Total Phenolic
Content

Information not explicitly
provided in the extracted

data for this species.

117.69 mg GAE/100 g
DW [1]

116.95 mg GAE/100 g
DW [1]

Total Flavonoid
Content

Information not explicitly

provided in the extracted
data for this species.

1.96 mg QE/mL extract

[1]

1.55 mg QE/mL extract

[1]

DPPH Assay (%
Inhibition)

Information not explicitly
provided in the extracted

data for this species.

60.03 ± 0.01% [1] 61.97 ± 0.03% [1]

FRAP Assay Information not explicitly

provided in the extracted
data for this species.

844.24 ± 0.03 µM

TE/100 g DW [1]

850.12 ± 0.02 µM

TE/100 g DW [1]
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Parameter Rosa damascena Rosa canina Rosa cairo

CUPRAC Assay Information not explicitly
provided in the extracted

data for this species.

2077.67 ± 0.04 µM
TE/100 mL [1]

2055 ± 0.05 µM
TE/100 mL [1]

Key Identified
Compounds (via
HPLC)

Discussed in a previous

article [1]

Isoquercetin,

Quercetrin,
Kaempferol-3-

rhamnoside [1]

Kaempferol-3-

rhamnoside,
Quercetrin, Hyperoside

[1]

Genoprotective & Cytoprotective Studies

Beyond antioxidant capacity, Rosa damascena hydrosol (rose water) demonstrates significant ability to

protect DNA from damage.

Table 2: Summary of Genoprotective In Vitro Studies on Rosa damascena Hydrosol

Study Aspect Test Systems Key Findings

Cytotoxic/Genotoxic Activity Barley meristem cells

(Hordeum vulgare);
Human lymphocytes [2]

Showed low cytotoxicity and

clastogenicity (chromosome-breaking
potential) at concentrations up to 20%

[2].

Antigenotoxic/Anticytotoxic
Potential

Barley meristem cells;

Human lymphocytes
(challenged with MNNG

genotoxin) [2]

Conditioning treatment with hydrosol

reduced chromosomal aberrations and
micronuclei by more than twofold

compared to the genotoxin alone. It also
enhanced mitotic activity, indicating cell

protection [2].

Experimental Design Two schemes: 1) Pre-

treatment with hydrosol
followed by genotoxin post

4 hours; 2) Combined
immediate treatment [2]

The protective effect was observed

under both experimental schemes,
suggesting robust genoprotective

potential [2].
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Topical Formulation & Drug Delivery

Research into formulating rose extracts into effective topical treatments is advanced, with one study

progressing to a human clinical trial.

Formulation Development: Researchers developed creams containing lyophilized rose extracts,

both in simple suspended form and within a Self-Nanoemulsifying Drug Delivery System
(SNEDDS). The SNEDDS was created using Isopropyl-myristate (oil phase), Cremophor RH 40

(surfactant), and Transcutol HP (co-surfactant) [1].
In Vitro Performance:

Biocompatibility: Creams with Rosa damascena extract showed excellent biocompatibility,
with cell viability over 70% on HaCaT keratinocytes, in line with ISO standards 10993-5 [1].

Drug Release: The Franz diffusion method confirmed effective drug release from the
formulations [1].

SNEDDS Characterization: The Rosa damascena SNEDDS formulation had a droplet size of
91.75 nm and a zeta potential of -33.1 mV, indicating a stable, nano-sized system conducive

for skin penetration [1].
Clinical Validation: A formulation with Rosa damascena extract in a self-emulsifying system was

tested on 20 patients with psoriasis. The results showed reduced erythema, induration, and
scaling, leading to an improved quality of life [1].

Experimental Protocols Overview

For researchers looking to replicate or build upon these studies, here is a summary of the core

methodologies.

Protocol 1: Assessing Antioxidant Capacity and Phytochemical Profile [1]

Extract Preparation: Prepare hydroalcoholic extracts (e.g., 10% ethanol) from rose petals or hips.

Phytochemical Screening:
Total Phenolic Content (TPC): Use the Folin-Ciocalteu method, expressing results as mg

Gallic Acid Equivalents (GAE).
Total Flavonoid Content (TFC): Use a colorimetric method with AlCl3, expressing results as

mg Quercetin Equivalents (QE).
Compound Identification & Quantification: Perform High-Performance Liquid

Chromatography (HPLC).
Antioxidant Assays:

DPPH Assay: Measure free radical scavenging activity.
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FRAP (Ferric Reducing Antioxidant Power): Assess reducing power.

CUPRAC (Cupric Reducing Antioxidant Capacity): Assess reducing power.
SOD (Superoxide Dismutase) Assay: Evaluate enzyme-mimetic activity.

Protocol 2: Cytogenetic Studies for Genoprotective Effects [2]

Test Systems: Use barley (Hordeum vulgare) root meristem cells and/or human lymphocyte cultures.
Treatment:

Genotoxicity: Apply a range of hydrosol concentrations (e.g., 3%-20%) as a single treatment.
Antigenotoxicity: Pre-treat or co-treat with hydrosol before challenging with a genotoxin like N-

methyl-N'-nitro-N-nitrosoguanidine (MNNG).
Endpoint Analysis:

Cytotoxicity: Calculate Mitotic Index (MI) and Nuclear Division Index (NDI).
Genotoxicity: Score Chromosomal Aberrations (CAs) and Micronuclei (MN) formation.

Protocol 3: In Vitro Skin Sensitization Safety Assessment (Based on AOP) [3] For new ingredients,

quantitative risk assessment for skin sensitization follows an Adverse Outcome Pathway (AOP) with defined

OECD test guidelines:

Key Event 1 (Molecular Initiating Event): Direct Peptide Reactivity Assay (DPRA - OECD TG
442C) to measure covalent binding to proteins.
Key Event 2 (Cellular Response): Keratinocyte Assays (e.g., KeratinoSens - OECD TG 442D) to
measure antioxidant response element (ARE) activation.
Key Event 3 (Cellular Response): Dendritic Cell Assays (e.g., h-CLAT - OECD TG 442E) to
measure cell surface marker expression (CD86, CD54).

Conceptual Workflows

The following diagrams illustrate the logical flow of key experimental and conceptual frameworks described

in the research.
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Experimental workflow for genoprotection studies [2]

Chemical Exposure
(e.g., Fragrance)

Key Event 1:
Molecular Initiating Event
(Hapten-Protein Binding)

Key Event 2:
Keratinocyte Response

(ARE activation)

Key Event 3:
Dendritic Cell Activation

(CD86/CD54 expression)

Adverse Outcome:
Skin Sensitization
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Adverse Outcome Pathway for skin sensitization [3]

Conclusion and Research Implications

The in vitro data presents a strong case for the therapeutic potential of Rosa damascena:

Psoriasis Treatment: The combination of high antioxidant activity, safety profile, and positive clinical
outcomes makes its extract a promising complementary therapy for psoriasis and potentially other

inflammatory skin diseases [1].
Genoprotective Agent: The hydrosol's antigenotoxic effect suggests potential applications as a

protective agent against environmental or chemical genotoxins, meriting further investigation for
pharmaceutical use [2].

Advanced Delivery: The successful development of a SNEDDS formulation highlights the
importance of delivery systems in enhancing the efficacy of natural extracts [1].

Future research should focus on isolating specific active compounds, elucidating molecular targets, and

conducting larger-scale clinical trials.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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